Cas no 1805589-48-3 (2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride
• CAS No: 1805589-48-3
• MF: C₁₀H₇ClF₆O
• MW: 292.605403184891
• CID: 4792066
• Update Time: 2023-08-17

2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride

• Inchi： 1S/C10H7ClF6O/c1-18-5-2-7(9(12,13)14)6(4-11)8(3-5)10(15,16)17/h2-3H,4H2,1H3
• InChI Key： NZLJKAXWJCOUFQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2